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Executive Summary
Iodecimol (CAS: 81045-33-2) represents a sophisticated class of non-ionic, dimeric iodinated

contrast media (ICM).[1][2] Developed by Schering AG (now Bayer), it was designed to address

the limitations of monomeric agents by achieving iso-osmolality with blood plasma while

maintaining high radiopacity.[1][2]

This guide dissects the physicochemical architecture of Iodecimol, explaining the causal

relationship between its dimeric structure, its behavior in solution, and its physiological

interaction. While less commercially ubiquitous than Iodixanol (Visipaque), Iodecimol serves

as a critical model for understanding the "ratio 6.0" principle in contrast media design—

delivering six iodine atoms for every single osmotically active particle.[1][2]

Chemical Architecture: The Dimeric Advantage
The fundamental limitation of early contrast agents was their hyperosmolality, which caused

pain, endothelial damage, and hemodynamic instability. Iodecimol solves this through a

structural paradigm shift: Dimerization.[1][2]
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Structural Logic
Iodecimol is formed by coupling two tri-iodinated benzene rings.[1][2] Unlike monomers (which

contain 3 iodine atoms per molecule), Iodecimol contains 6 iodine atoms per molecule.[1][2]

Molecular Formula:ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline

ng-star-inserted">

[2]

Molecular Weight: ~1566.18 g/mol [1][2]

Linker Chemistry: The two rings are connected via a malonyl-bis((2-hydroxyethyl)imino)

bridge.[1][2] This linker is critical not just for connection, but for shielding the hydrophobic

iodine atoms, thereby enhancing water solubility (hydrophilicity).[1][2]

The Osmotic Ratio (Ratio 6.0)
The safety of a contrast agent is often defined by its Iodine-to-Particle ratio.

Ionic Monomers (e.g., Diatrizoate): Ratio 1.5 (3 Iodines / 2 Particles).[1][2] High Osmolality

(~1500-2000 mOsm/kg).[1][2]

Non-Ionic Monomers (e.g., Iohexol): Ratio 3.0 (3 Iodines / 1 Particle).[1][2] Low Osmolality

(~600-800 mOsm/kg).[1][2]

Non-Ionic Dimers (Iodecimol): Ratio 6.0 (6 Iodines / 1 Particle).[1][2] Iso-Osmolality (~290

mOsm/kg).[1][2]

Implication: Iodecimol can be injected at high iodine concentrations (e.g., 300 mg I/mL)

without creating an osmotic gradient across the endothelial membrane, virtually eliminating

osmosis-induced pain and minimizing fluid shifts.[1][2]

Visualization: Structural Hierarchy
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Physiological Impact
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Figure 1: The structural advantage of Iodecimol (Dimer) over Monomers in maintaining

osmotic equilibrium.[1][2]

Physicochemical Profile
The design of Iodecimol involves a trade-off between osmolality and viscosity.

Osmolality vs. Viscosity
While dimerization solves the osmolality problem, it introduces a viscosity challenge.

Mechanism: The large molecular size (1566 Da) and the extensive network of hydroxyl

groups (needed for solubility) increase intermolecular friction in solution.[1][2]

Temperature Dependence: Like all dimers, Iodecimol's viscosity is highly temperature-

dependent.[1][2] At 20°C, it is significantly more viscous than at body temperature (37°C).[1]

[2]

Protocol Note: Clinical administration requires heating the agent to 37°C to reduce

viscosity and injection pressure.

Hydrophilicity and Partition Coefficient
Iodecimol is strictly hydrophilic.[1][2] The partition coefficient (octanol/water) is extremely low.

[1][2]
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Why it matters: High hydrophilicity prevents the agent from crossing cell membranes

(entering cells), which reduces direct chemotoxicity and ensures the agent remains in the

extracellular fluid (ECF) until excretion.[1]

Table 1: Comparative Physicochemical Properties

Property Iodecimol (Dimer) Iohexol (Monomer) Diatrizoate (Ionic)

Structure Non-Ionic Dimer Non-Ionic Monomer Ionic Monomer

Iodine Atoms 6 3 3

Particles in Sol. 1 1 2 (Anion + Cation)

Ratio 6:1 3:1 1.5:1

Osmolality ~290 mOsm/kg (Iso)
~600-800 mOsm/kg

(Low)

~1500+ mOsm/kg

(High)

Viscosity (37°C) High (~11-12 cP)* Low (~6 cP) Low (~4 cP)

Toxicity Risk Viscosity-related Osmolality-related
Chemotoxicity &

Osmolality

*Estimated based on class properties of non-ionic dimers like Iodixanol.

Pharmacokinetics & Mechanism of Action
Iodecimol functions as an inert extracellular marker.[1][2] Its pathway through the body is

defined by a lack of metabolism and exclusive renal clearance.

Distribution
Upon intravenous injection, Iodecimol distributes rapidly into the intravascular space and the

interstitial fluid.

Protein Binding: Negligible (<5%).[1][2] This is crucial for rapid renal clearance.[1][2]

Blood-Brain Barrier (BBB): Does not cross the intact BBB due to high hydrophilicity and

molecular size.[1][2]
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Renal Excretion Pathway
Iodecimol is eliminated via glomerular filtration.[1][2]

Filtration: The molecule passes freely through the glomerulus.[2]

No Reabsorption: Unlike electrolytes, it is not reabsorbed by the renal tubules.[1][2]

Concentration: As water is reabsorbed in the proximal tubules, the concentration of

Iodecimol in the urine increases significantly (up to 50-100x plasma concentration).

Critical Insight (The Viscosity Trap): Because dimers like Iodecimol are viscous, their high

concentration in the renal tubules can slow down tubular flow, potentially increasing the contact

time with tubular cells. This is a theoretical risk factor for Contrast-Induced Nephropathy (CIN),

although the lack of osmotic toxicity generally outweighs this risk.[1][2]

Visualization: Pharmacokinetic Workflow
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Click to download full resolution via product page

Figure 2: Pharmacokinetic pathway of Iodecimol from injection to renal excretion.[1][2]

Experimental Protocols
For researchers working with Iodecimol (or similar dimers), the following protocols ensure data

integrity.

Viscosity Measurement Protocol
Objective: Determine the injection pressure requirements.

Instrument: Cone-and-plate rheometer.

Temperature Control: Measurements must be taken at 20°C (storage temp) and 37°C (body

temp).

Procedure:

Equilibrate sample for 5 minutes.

Apply shear rates from 10 to 100

.

Expectation: Non-Newtonian behavior is rare; expect Newtonian flow (viscosity

independent of shear rate) but highly dependent on temperature.[1][2]

In Vivo Clearance (Rat Model)
Objective: Verify renal elimination kinetics.

Dose: 300 mg I/kg body weight via tail vein.[1][2]

Sampling: Blood draws at 2, 5, 10, 30, 60, 120 min.

Analysis: HPLC-UV detection (240 nm).
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Calculation: Fit to a two-compartment open model.

ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

[2]

ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

: Distribution phase (fast).[2]

ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

: Elimination phase (slow, renal).[2]

Safety and Toxicology
Contrast-Induced Nephropathy (CIN)
The debate regarding dimers (Iodecimol/Iodixanol) vs. monomers (Iopromide/Iohexol) centers

on Osmolality vs. Viscosity.[1][2]

Argument for Iodecimol: Iso-osmolality prevents tubular cell dehydration and reduces

feedback mechanisms that constrict renal blood flow.[1][2]

Argument against Iodecimol: High viscosity increases tubular pressure and retention time.

[1][2]

Consensus: For high-risk patients (CKD + Diabetes), iso-osmolar dimers often show a safety

benefit, likely because preventing osmotic stress is more critical than the viscosity penalty.[1]

[2]

Hypersensitivity
As a non-ionic molecule, Iodecimol lacks the charged carboxylate group found in ionic agents,

which is responsible for many anaphylactoid reactions. It does not directly release histamine,

making it safer for atopic patients.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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